molecular formula C12H13N3O B2933115 4-(dimethylaminomethylidene)-3-phenyl-1H-pyrazol-5-one CAS No. 21272-28-6

4-(dimethylaminomethylidene)-3-phenyl-1H-pyrazol-5-one

Cat. No. B2933115
CAS RN: 21272-28-6
M. Wt: 215.256
InChI Key: RNQUOZAYQLCWJQ-UHFFFAOYSA-N
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Description

“4-(dimethylaminomethylidene)-3-phenyl-1H-pyrazol-5-one” is a chemical compound with the CAS Number: 821016-54-0 . It has a molecular weight of 139.16 .


Physical And Chemical Properties Analysis

Physical properties include characteristics such as color, density, hardness, and melting and boiling points. Chemical properties describe the ability of a substance to undergo a specific chemical change .

Scientific Research Applications

Detection of Heavy Metals and Noble Metals

This compound is utilized as a reagent for the detection of various metals due to its ability to form complexes with metals such as silver (Ag), gold (Au), copper (Cu), mercury (Hg), palladium (Pd), and platinum (Pt). The detection is often performed through colorimetric methods where a change in color indicates the presence of the metal .

Analytical Chemistry Applications

In analytical chemistry, it serves as a reagent for the determination of silver, palladium, mercury, and gold. Its application is crucial in photometric determinations and autoradiograms, where it helps in the visualization of trace amounts of these elements .

Organic Synthesis

The compound finds use in organic synthesis, particularly in the formation of Schiff bases, which are an important class of organic compounds. Schiff bases have applications ranging from catalysis to the synthesis of fine chemicals .

Polymer Research

It is involved in the synthesis of optically and redox-active polyenaminones. These polymers exhibit UV light absorption and redox activity, indicating potential applications in optical and optoelectronic devices, as well as in energy storage devices .

UV Shielding Materials

Due to its UV light absorption properties, this compound can be incorporated into materials that require UV shielding. This application is particularly relevant in the development of coatings and films that protect against UV radiation .

Safety and Hazards

The safety data sheet for a similar compound, 4-(Dimethylamino)pyridine, indicates that it is toxic if swallowed or inhaled, and fatal in contact with skin. It causes skin irritation and serious eye damage. It also causes damage to organs and is toxic to aquatic life with long-lasting effects .

Future Directions

The future directions for the study of “4-(dimethylaminomethylidene)-3-phenyl-1H-pyrazol-5-one” could involve further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, more research is needed to fully understand its safety and hazards .

properties

IUPAC Name

4-(dimethylaminomethylidene)-3-phenyl-1H-pyrazol-5-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13N3O/c1-15(2)8-10-11(13-14-12(10)16)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RNQUOZAYQLCWJQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C=C1C(=NNC1=O)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

215.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(dimethylaminomethylidene)-3-phenyl-1H-pyrazol-5-one

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